N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide
Overview
Description
N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide: is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a benzimidazole core, a sulfonamide group, and a substituted benzyl group. Its diverse functional groups make it a versatile molecule for various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide typically involves multiple steps:
Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.
Introduction of Sulfonamide Group: The sulfonamide group is introduced by reacting the benzimidazole derivative with sulfonyl chloride in the presence of a base such as pyridine.
Substitution with Benzyl Group: The final step involves the alkylation of the benzimidazole-sulfonamide intermediate with 4-ethoxy-3-methoxybenzyl chloride under basic conditions.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of automated reactors, continuous flow systems, and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and ethoxy groups, leading to the formation of aldehydes or carboxylic acids.
Reduction: Reduction reactions can target the sulfonamide group, converting it to a sulfonic acid or a thiol.
Substitution: The benzyl group can be substituted with various nucleophiles under appropriate conditions, leading to a wide range of derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles such as amines, thiols, and alcohols can be used in the presence of a base like sodium hydride.
Major Products Formed
Oxidation: Formation of aldehydes or carboxylic acids.
Reduction: Formation of sulfonic acids or thiols.
Substitution: Formation of various benzyl derivatives.
Scientific Research Applications
Chemistry
In chemistry, N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide is used as a building block for the synthesis of more complex molecules. Its diverse functional groups allow for a wide range of chemical modifications.
Biology
In biological research, this compound is studied for its potential as an enzyme inhibitor. The sulfonamide group is known to interact with various enzymes, making it a candidate for drug development.
Medicine
In medicine, the compound is explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities. Its ability to inhibit specific enzymes makes it a promising lead compound for drug discovery.
Industry
In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide involves its interaction with specific molecular targets, such as enzymes. The sulfonamide group can form strong hydrogen bonds with the active site of enzymes, inhibiting their activity. This inhibition can lead to various biological effects, depending on the enzyme targeted.
Comparison with Similar Compounds
Similar Compounds
- N-(4-ethoxy-3-methoxybenzyl)-N-methylamine
- N-(4-ethoxy-3-methoxybenzyl)-N-ethylamine
- N-(4-ethoxy-3-methoxybenzyl)propan-2-amine hydrochloride
Uniqueness
Compared to similar compounds, N-(4-ethoxy-3-methoxybenzyl)-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonamide stands out due to its benzimidazole core and sulfonamide group. These functional groups provide unique chemical reactivity and biological activity, making it a versatile compound for various applications.
properties
Molecular Formula |
C17H19N3O5S |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
N-[(4-ethoxy-3-methoxyphenyl)methyl]-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide |
InChI |
InChI=1S/C17H19N3O5S/c1-3-25-15-7-4-11(8-16(15)24-2)10-18-26(22,23)12-5-6-13-14(9-12)20-17(21)19-13/h4-9,18H,3,10H2,1-2H3,(H2,19,20,21) |
InChI Key |
BNJSAFXDLOHWOB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNS(=O)(=O)C2=CC3=C(C=C2)NC(=O)N3)OC |
Origin of Product |
United States |
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